Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- structure](https://www.kuujia.com/scimg/cas/100447-44-7x300.png)
100447-44-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
CAS No:100447-44-7
Molecular Formula:C21H25N3O3S
Molecular Weight:399.5065
CID:141113
PubChem ID:424755
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
- 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
- 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
- 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
- AC1L9OID
- LS-33257
- NSC167873
- NSC-167873
- 100447-44-7
- DTXSID20143286
-
- InChIKey: MCDSSYMWAOLDCH-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
- SMILES: C1(S(CCCN2CCC(N3C4C=CC=CC=4NC3=O)CC2)(=O)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 399.16185
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 399.162
- Heavy Atom Count: 28
- Complexity: 634
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- LogP: 3.84920
- PSA: 69.72
- Refractive Index: 1.614
- Density: 1.274
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Related Literature
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Bryan R. Bzdek,Jonathan P. Reid Chem. Sci., 2016,7, 274-285
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Sharmin Shabnam,Qian Mao,Adri C. T. van Duin Phys. Chem. Chem. Phys., 2019,21, 9865-9875
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Sofia Zazouli,Nathalie Gruber,Véronique Bulach,Sylvie Ferlay,Abdelaziz Jouaiti CrystEngComm, 2022,24, 7632-7639
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Nan Li,Larissa Thia,Xin Wang Chem. Commun., 2014,50, 4003-4006
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M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro RSC Adv., 2016,6, 54263-54269
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Cecilia Spedalieri,Stephan Werner,Peter Guttmann Nanoscale, 2021,13, 968-979
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Kirsten Gracie,Elon Correa,Samuel Mabbott,Jennifer A. Dougan,Duncan Graham,Royston Goodacre,Karen Faulds Chem. Sci., 2014,5, 1030-1040
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Mariam Tahoun,Victoria E. McCoy,P. Martin Sander,Christa E. Müller RSC Adv., 2021,11, 7552-7563
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Guangfeng Liu,Jie Liu,Xiaoxin Zheng,Yang Liu,Dongsheng Yuan,Xixia Zhang,Zeliang Gao,Xutang Tao CrystEngComm, 2015,17, 2569-2574
100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-) Related Products
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- 115041-55-9(Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
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- 102504-96-1(1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
- 14759-06-9(10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfonyl)-)
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